Cas no 32078-87-8 (3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester)

• Product Name: 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester
• CAS No: 32078-87-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6051358
• PubChem ID: 135186420
• Update Time: 2025-06-09

3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester
• 4-Cinnolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-3-oxo-, ethyl ester
• OC=1N=NC=2CCCCC=2C=1C(=O)OCC
• SCHEMBL20338372
• ethyl 3-oxo-5,6,7,8-tetrahydro-2H-cinnoline-4-carboxylate
• ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carboxylate
• 32078-87-8
• EN300-6748350

• Inchi： 1S/C11H14N2O3/c1-2-16-11(15)9-7-5-3-4-6-8(7)12-13-10(9)14/h2-6H2,1H3,(H,13,14)
• InChI Key： BTITZAFSVMCDAM-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(C(OCC)=O)C(=O)N1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester

Comprehensive Overview of 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester (CAS No. 32078-87-8)

The compound 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester (CAS No. 32078-87-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cinnoline core and an ethyl ester functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester has surged, driven by advancements in medicinal chemistry and sustainable agriculture. This compound's hexahydro-cinnoline scaffold is particularly noteworthy, as it mimics natural alkaloids, offering a promising avenue for developing novel therapeutics. Its ethyl ester moiety further enhances its solubility and bioavailability, critical factors in formulation development.

From an industrial perspective, the synthesis and scalability of CAS No. 32078-87-8 have garnered attention. Modern green chemistry techniques, such as catalytic hydrogenation and microwave-assisted synthesis, are being explored to optimize its production. These methods align with global trends toward environmentally friendly manufacturing processes, a topic highly searched in academic and industrial forums.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester are being investigated for their herbicidal and fungicidal properties. This aligns with the growing need for sustainable crop protection solutions, a hot topic in light of climate change and food security challenges. Searches for "eco-friendly agrochemical intermediates" often highlight such molecules.

Analytical characterization of CAS No. 32078-87-8 is another area of interest. Techniques like NMR, HPLC, and mass spectrometry are routinely employed to ensure purity and structural integrity. These methods are frequently searched by quality control professionals and researchers, underscoring the compound's relevance in high-precision applications.

In summary, 3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-4-carboxylic acid ethyl ester represents a versatile and promising compound in multiple scientific domains. Its structural features, combined with modern synthetic and analytical advancements, position it as a key player in future innovations. As research continues, this molecule is likely to feature prominently in discussions around drug development, sustainable agriculture, and green chemistry.